![molecular formula C15H19N3 B1521321 N-[5-(Aminomethyl)-2-pyridinyl]-N-benzyl-N-ethylamine CAS No. 1152523-44-8](/img/structure/B1521321.png)
N-[5-(Aminomethyl)-2-pyridinyl]-N-benzyl-N-ethylamine
Overview
Description
N-[5-(Aminomethyl)-2-pyridinyl]-N-benzyl-N-ethylamine is a chemical compound with the CAS Number: 1152523-44-8 . Its molecular weight is 241.34 .
Molecular Structure Analysis
The InChI code for N-[5-(Aminomethyl)-2-pyridinyl]-N-benzyl-N-ethylamine is 1S/C15H19N3/c1-2-18(12-13-6-4-3-5-7-13)15-9-8-14(10-16)11-17-15/h3-9,11H,2,10,12,16H2,1H3 .Physical And Chemical Properties Analysis
The molecular weight of N-[5-(Aminomethyl)-2-pyridinyl]-N-benzyl-N-ethylamine is 241.34 . Unfortunately, other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved data.Scientific Research Applications
Broad-Spectrum Antibiotics Development
Researchers at St. Jude: have developed aryl substituted aminomethyl spectinomycin (eAmSPCs) antibiotics, which include derivatives of the compound . These antibiotics are being explored as potential broad-spectrum therapeutics to treat various infections, including those resistant to current treatments, and even biodefense pathogens . They exhibit improved safety and pharmacokinetic properties, with a structure that is significantly more potent against Mycobacterium abscessus than regular spectinomycin .
Addressing Antibiotic Resistance
The modified structure of eAmSPCs, which includes the compound “5-(aminomethyl)-N-benzyl-N-ethylpyridin-2-amine”, has been identified to overcome native efflux in Mycobacterium abscessus . This is particularly important as M. abscessus is a rapidly growing, multi-drug resistant mycobacteria, distantly related to the bacterium that causes tuberculosis and known to contaminate medications and medical devices .
properties
IUPAC Name |
5-(aminomethyl)-N-benzyl-N-ethylpyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3/c1-2-18(12-13-6-4-3-5-7-13)15-9-8-14(10-16)11-17-15/h3-9,11H,2,10,12,16H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJZZGLPZEFCXEL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)C2=NC=C(C=C2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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